Cas no 1371930-23-2 (N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide)

N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is a specialized organic compound featuring a unique pyrrolidinone scaffold with a cyanocyclobutyl substituent. Its structural complexity, including the 2,3-dimethylphenyl group, suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The presence of a carboxamide linkage and a nitrile group enhances its reactivity, making it suitable for further derivatization or as a building block in synthetic pathways. The compound’s rigid cyclobutyl moiety may contribute to conformational stability, which could be advantageous in designing bioactive molecules with targeted binding properties. Its precise applications depend on further pharmacological or chemical studies.
N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide structure
1371930-23-2 structure
Product Name:N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
CAS No:1371930-23-2
MF:C18H21N3O2
MW:311.378244161606
CID:5750263
PubChem ID:71685055
Update Time:2025-06-08

N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26686898
    • N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
    • 1371930-23-2
    • Z915565698
    • Inchi: 1S/C18H21N3O2/c1-12-5-3-6-15(13(12)2)21-10-14(9-16(21)22)17(23)20-18(11-19)7-4-8-18/h3,5-6,14H,4,7-10H2,1-2H3,(H,20,23)
    • InChI Key: OCIALJQHSSYETQ-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(N(C2C=CC=C(C)C=2C)C1)=O)NC1(C#N)CCC1

Computed Properties

  • Exact Mass: 311.16337692g/mol
  • Monoisotopic Mass: 311.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 73.2Ų

N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26686898-0.05g
1371930-23-2 90%
0.05g
$212.0 2023-09-11

Additional information on N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

Comprehensive Overview of N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1371930-23-2)

The compound N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1371930-23-2) is a specialized organic molecule with a unique structural framework, combining a pyrrolidinone core, a cyanocyclobutyl moiety, and a dimethylphenyl group. This intricate architecture makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. Its carboxamide functionality and nitrile group (-CN) further enhance its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has surged due to their applications in drug discovery. Researchers are particularly intrigued by its potential role in modulating enzyme inhibitors or receptor ligands, aligning with trends in precision medicine and targeted therapies. The compound's lipophilicity and hydrogen-bonding capacity, attributed to its carbonyl and nitrile groups, are critical for optimizing bioavailability—a hot topic in pharmacokinetic studies.

From a synthetic perspective, the pyrrolidine-3-carboxamide scaffold is a recurring motif in small-molecule drug design. Its incorporation into N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide highlights its relevance in fragment-based drug discovery (FBDD), a strategy gaining traction for tackling undruggable targets. The compound's 2,3-dimethylphenyl substituent may also contribute to steric effects, influencing binding affinity—a key consideration in structure-activity relationship (SAR) studies.

Environmental and green chemistry advocates may explore this compound's potential for sustainable synthesis. The cyanocyclobutyl group, for instance, could be leveraged in click chemistry applications, a trending area for bioconjugation and material science. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, addressing challenges in drug delivery systems.

Analytical characterization of CAS No. 1371930-23-2 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for verifying its purity and structural integrity, particularly given the rising emphasis on quality-by-design (QbD) in pharmaceutical manufacturing. The compound's melting point and solubility profile are also critical data points for industrial scalability.

In the context of intellectual property, N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide may feature in patents related to kinase inhibitors or GPCR modulators, reflecting the broader industry focus on personalized therapeutics. Its molecular weight (~285 g/mol) falls within the desirable range for oral drug candidates, further amplifying its commercial appeal.

As the scientific community continues to explore structure-based drug design, compounds like CAS No. 1371930-23-2 serve as valuable tools for virtual screening and computational modeling. Its 3D conformation and electrostatic properties can be simulated using molecular docking software, a practice increasingly integrated into AI-driven drug discovery pipelines. This aligns with the growing intersection of cheminformatics and machine learning in modern R&D.

In summary, N-(1-cyanocyclobutyl)-1-(2,3-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide exemplifies the innovation driving medicinal chemistry today. Its multifaceted applications—from lead compound optimization to chemical biology probes—underscore its significance in addressing unmet medical needs while adhering to safety and efficacy standards.

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